5-(4-(Trifluoromethoxy)phenyl)pyridin-3-amine
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Overview
Description
5-(4-(Trifluoromethoxy)phenyl)pyridin-3-amine , also known by its chemical formula C₁₁H₈F₃N₂O , is a heterocyclic organic compound. Its structure comprises a pyridine ring substituted with a trifluoromethoxy group and an amino group at the 3-position. The trifluoromethoxy moiety imparts unique physicochemical properties to this compound, making it intriguing for various applications in agrochemicals and pharmaceuticals .
Synthesis Analysis
The synthesis of This compound involves several steps. Researchers have explored different synthetic routes, including vapor-phase reactions and other methodologies. Detailed synthetic procedures can be found in relevant literature .
Molecular Structure Analysis
The molecular structure of This compound consists of a pyridine ring (with nitrogen at position 1) fused to a phenyl ring (substituted with a trifluoromethoxy group at position 4). The amino group is attached to the pyridine ring at position 3. The presence of fluorine atoms in the trifluoromethoxy group contributes to the compound’s unique properties .
Chemical Reactions Analysis
This compound can participate in various chemical reactions, including nucleophilic substitutions, cyclizations, and transformations involving the trifluoromethoxy group. These reactions are essential for the synthesis of derivatives and further functionalization .
Scientific Research Applications
Anticancer Activity : A study by Chavva et al. (2013) discussed the synthesis of novel alkyl amide functionalized trifluoromethyl substituted pyrazolo[3,4-b]pyridine derivatives, starting from a compound similar to 5-(4-(Trifluoromethoxy)phenyl)pyridin-3-amine. These compounds were found to have promising bioactivity against various cancer cell lines at micromolar concentrations (Chavva et al., 2013).
Redox-Active Frameworks : Hua, Turner, and D’Alessandro (2013) synthesized a redox-active ligand incorporating a structure similar to the compound . They explored its use in the development of multifunctional frameworks, demonstrating the potential of such compounds in material science (Hua et al., 2013).
Synthesis and Reactivity Studies : Čikotienė et al. (2007) investigated reactions of compounds including 4-amino-5-nitro-6-phenylethynylpyrimidines, which are structurally related to this compound. They explored the reactivity of these compounds with amines and thiols (Čikotienė et al., 2007).
Chemical Synthesis Applications : Bradiaková et al. (2009) focused on the synthesis of 2-[3-(trifluoromethyl)phenyl]furo[3,2-c]pyridine derivatives, a process which involves compounds structurally related to this compound. Their work contributes to the understanding of the synthetic pathways and potential applications of these compounds (Bradiaková et al., 2009).
Spectroelectrochemical Investigations : Hua et al. (2016) conducted in situ spectroelectrochemical experiments on a metal-organic framework incorporating a compound structurally similar to this compound. Their findings provide insight into electronic delocalization in framework systems and highlight the utility of these methods in assessing electroactive frameworks (Hua et al., 2016).
Mechanism of Action
The exact mechanism of action for this compound depends on its specific application. In agrochemicals, derivatives of 5-(4-(Trifluoromethoxy)phenyl)pyridin-3-amine are used to protect crops from pests. The combination of the fluorine atom’s unique properties and the pyridine moiety contributes to their biological activity. In pharmaceuticals, similar principles apply, where the trifluoromethoxy group plays a crucial role in drug design .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
5-[4-(trifluoromethoxy)phenyl]pyridin-3-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9F3N2O/c13-12(14,15)18-11-3-1-8(2-4-11)9-5-10(16)7-17-6-9/h1-7H,16H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIGGBRRRULXVQL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=CN=C2)N)OC(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9F3N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90744981 |
Source
|
Record name | 5-[4-(Trifluoromethoxy)phenyl]pyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90744981 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1261780-90-8 |
Source
|
Record name | 5-[4-(Trifluoromethoxy)phenyl]pyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90744981 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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